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Compound of Interest

Compound Name:
6-Methoxypyridazine-4-boronic

Acid

Cat. No.: B11920461

Get Quote

Executive Summary & Scientific Rationale
This guide outlines the mandatory disposal protocols for 6-Methoxypyridazine-4-boronic
Acid (CAS: 1083328-87-7). While often treated as a generic organic intermediate, this

compound requires specific handling due to two critical factors:

Boron Phytotoxicity: Boron compounds are difficult to remove via standard municipal

wastewater treatment. Discharge into sinks can lead to accumulation in local water tables,

causing significant phytotoxicity to regional agriculture. Sink disposal is strictly prohibited.

Pyridazine Bioactivity: As a nitrogen-rich heterocycle, the pyridazine core is a

pharmacophore often resistant to simple biotic degradation. High-temperature incineration is

the only validated method to ensure complete mineralization.

Hazard Profile & Identification
Before initiating disposal, verify the material against the following safety profile.
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Parameter Specification

Chemical Name 6-Methoxypyridazine-4-boronic Acid

CAS Number 1083328-87-7

Molecular Formula C₅H₇BN₂O₃

Physical State Solid (typically off-white to yellow powder)

Primary Hazards (GHS)

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

Reactivity

Stable under ambient conditions.[1]

Incompatible with strong oxidizers (e.g.,

peroxides, nitric acid).

Waste Stream Segregation Protocol
Effective disposal relies on correct segregation at the point of generation. You must classify the

waste into one of two streams: Solid Waste or Liquid Waste.[2]

A. Solid Waste (Pure Compound or Contaminated
Debris)[2]

Classification: Non-Halogenated Organic Solid Waste.

Packaging:

Place material in a sealable polyethylene bag or the original container.

Place this primary container inside a secondary high-density polyethylene (HDPE) waste

bag (double-bagging).

Labeling: Tag with "Solid Organic Waste - Contains Boron."

B. Liquid Waste (Reaction Mixtures & Mother Liquors)
Critical Check: Does the solvent contain halogens (DCM, Chloroform, Chlorobenzene)?
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YES: Dispose in Halogenated Waste carboy.

NO (e.g., THF, Methanol, Ethyl Acetate): Dispose in Non-Halogenated Waste carboy.

pH Check: Ensure the solution pH is neutral (pH 6–8) before capping to prevent pressure

buildup from slow hydrolysis or residual reactivity.

Decision Matrix: Disposal Workflow
The following diagram illustrates the logical flow for determining the correct waste stream.

Waste Generation:
6-Methoxypyridazine-4-boronic Acid

Determine Physical State

Solid Waste
(Powder, Gloves, Weigh Boats)

Solid

Liquid Waste
(Mother Liquors, Rinses)

Solution

Stream C:
Solid Hazardous Waste

(Tag: Boron Contaminant)

Double Bag & Tag Contains Halogenated
Solvents? (DCM, CHCl3)

Stream A:
Non-Halogenated Organic Waste

(Incineration)

No (e.g., MeOH, THF)

Stream B:
Halogenated Organic Waste

(Specialized Incineration)

Yes (Halogens)
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Figure 1: Decision matrix for segregating boronic acid waste streams to ensure compliance

with incineration protocols.

Emergency Procedures (Spills)
While this compound is not acutely toxic, proper cleanup prevents chronic exposure and facility

contamination.

Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat. If

creating dust, use an N95 respirator.

Solid Spill:

Do not dry sweep if dust generation is likely.

Cover with wet paper towels (water or ethanol) to dampen.

Scoop into a wide-mouth jar. Label as "Hazardous Waste."[2][3]

Decontamination (Surface Cleaning):

After bulk removal, wipe the surface with a 10% aqueous sodium carbonate solution

followed by water. This aids in solubilizing residual boronic acids for easier removal.

Note: Do not use strong oxidizers (e.g., concentrated bleach) directly on bulk organic

powder, as this may cause an exothermic reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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